Cas no 585567-84-6 ([4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone)

• Product Name: [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone
• CAS No: 585567-84-6
• MF: C₁₇H₁₈ClN₃O
• MW: 315.797322750092
• CID: 5017576
• Update Time: 2025-06-11

[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(4-aminophenyl)piperazin-1-yl)(4-chlorophenyl)methanone
• [4-(4-aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone
• Oprea1_294832
• BBL008040
• STK141139
• BB 0244741
• ST50016399
• T9461
• 4-(4-aminophenyl)piperazinyl 4-chlorophenyl ketone
• {4-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl}amine
• 4-[4-(4-CHLOROBENZOYL)PIPERAZIN-1-YL]ANILINE
• [4-(4-Amino-phenyl)-piperazin-1-yl]-(4-chloro- phenyl)-methanone
• [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone

• Inchi： 1S/C17H18ClN3O/c18-14-3-1-13(2-4-14)17(22)21-11-9-20(10-12-21)16-7-5-15(19)6-8-16/h1-8H,9-12,19H2
• InChI Key： OTHXPJBIXPWCAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCN(C2C=CC(=CC=2)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6

Additional information on [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone

Professional Introduction to [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone (CAS No. 585567-84-6)

[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 585567-84-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperazine moiety linked to a benzene ring substituted with an amino group, and a chlorobenzene ring connected to a carbonyl group, which together contribute to its distinct chemical behavior and biological activity.

The synthesis and characterization of [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, as well as exploring its reactivity under various conditions. The presence of the piperazine ring enhances the compound's solubility in polar solvents, making it more amenable for formulation into pharmaceutical products. Additionally, the chlorobenzene substituent introduces a level of electronic diversity that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone. Molecular docking studies have revealed that this compound may exhibit binding affinity to a variety of protein targets, including enzymes and receptors involved in neurotransmitter pathways. This has sparked interest in its potential as a lead compound for the development of drugs targeting neurological disorders such as depression and anxiety.

In vitro studies have begun to uncover the pharmacological profile of [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone. Initial experiments suggest that it may possess properties such as receptor selectivity and moderate affinity, which are desirable traits for therapeutic agents. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at low concentrations, although further research is needed to fully assess its safety profile.

The structural features of [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone also make it an attractive candidate for further derivatization. By modifying either the piperazine or chlorobenzene moieties, researchers can explore new analogs with enhanced pharmacological properties. For instance, introducing additional functional groups could alter the compound's solubility, metabolic stability, or target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

The role of [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone in medicinal chemistry extends beyond its potential as a standalone therapeutic agent. It serves as a valuable building block for more complex molecules, providing a scaffold upon which other pharmacophores can be attached. This versatility makes it a promising candidate for combinatorial chemistry approaches, where libraries of related compounds can be rapidly synthesized and screened for biological activity.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone exemplifies this collaborative effort, as its discovery and characterization rely on insights from multiple scientific disciplines. As research continues, it is likely that new applications and derivatives will be identified, further solidifying its importance in pharmaceutical chemistry.

The future prospects for [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating various diseases. With advancements in synthetic methodologies and computational tools, researchers are better positioned than ever to harness the full therapeutic potential of this compound. As our understanding grows, so too does the likelihood that [4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone will play a significant role in the next generation of pharmaceutical innovations.